Cas no 674805-38-0 (methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate)

• Product Name: methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate
• CAS No: 674805-38-0
• MF: C₁₇H₁₄FNO₆
• MW: 347.294568538666
• CID: 5475670
• Update Time: 2025-06-08

methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate
• methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate

• Inchi： 1S/C17H14FNO6/c1-23-17(22)13-12(8-2-4-9(18)5-3-8)15-14(25-16(13)19)11(21)6-10(7-20)24-15/h2-6,12,20H,7,19H2,1H3
• InChI Key： QAPLMEPNTNSNOK-UHFFFAOYSA-N
• SMILES： C12C(=O)C=C(CO)OC=1C(C1=CC=C(F)C=C1)C(C(OC)=O)=C(N)O2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carboxylate

Comprehensive Analysis of Methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carboxylate (CAS No. 674805-38-0)

Methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carboxylate (CAS No. 674805-38-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyranopyran family, characterized by its fused heterocyclic rings and functional groups, including a fluorophenyl moiety and a hydroxymethyl substituent. Its unique molecular architecture makes it a promising candidate for various applications, particularly in drug discovery and material science.

The growing interest in CAS No. 674805-38-0 is driven by its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring its role in targeting specific enzymes or pathways, aligning with the current trend of precision medicine and personalized therapeutics. The presence of the 4-fluorophenyl group enhances its binding affinity to biological targets, a feature highly sought after in modern drug design.

From a synthetic chemistry perspective, the compound's pyrano[3,2-b]pyran core presents both challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclization and esterification, which are topics of interest in green chemistry and sustainable synthesis. Recent advancements in catalytic methods and solvent-free reactions have improved the efficiency of producing such complex molecules, addressing the demand for environmentally friendly processes.

In the context of AI-driven drug discovery, methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carboxylate has been studied using computational models to predict its pharmacokinetic properties. This aligns with the rising popularity of in silico screening and machine learning in identifying novel drug candidates. The compound's hydroxymethyl group, for instance, is a key feature in optimizing solubility and bioavailability, critical factors in drug development.

The compound's potential extends beyond pharmaceuticals. Its fluorinated and ester functionalities make it a valuable intermediate in agrochemicals and specialty chemicals. With the increasing focus on crop protection and sustainable agriculture, derivatives of this compound could play a role in developing next-generation pesticides with reduced environmental impact.

Analytical characterization of CAS No. 674805-38-0 typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, which are critical for regulatory compliance and quality control in industrial applications. The compound's stability under various conditions is also a subject of ongoing research, particularly for formulation science and drug delivery systems.

In summary, methyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carboxylate represents a fascinating intersection of chemistry, biology, and technology. Its versatility and potential applications in healthcare, agriculture, and materials science make it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule may well become a cornerstone in innovative scientific and industrial solutions.